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Compound of Interest

Compound Name: 14(Z)-Tricosenoyl chloride

Cat. No.: B15547156 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of reactive chemical reagents like 14(Z)-Tricosenoyl chloride are paramount for

ensuring laboratory safety and regulatory compliance. This document provides a

comprehensive guide to the safe disposal of 14(Z)-Tricosenoyl chloride, grounded in the

established chemistry of acyl chlorides.

Chemical and Physical Properties
While a specific, detailed Safety Data Sheet (SDS) for 14(Z)-Tricosenoyl chloride is not

readily available in public domains, its chemical properties can be inferred from its structure

and general data for similar long-chain acyl chlorides.
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Property Value Source

CAS Number 2692623-76-8 [1][2][3]

Molecular Formula C23H43ClO [1]

Molecular Weight 371.04 g/mol [1][2]

Appearance

Likely a colorless to yellowish

liquid or low-melting solid at

room temperature

General knowledge of acyl

chlorides

Reactivity

Reacts vigorously with water,

alcohols, amines, and other

nucleophiles.[4][5][6]

General knowledge of acyl

chlorides

Storage

Store in a cool, dry, well-

ventilated area, away from

moisture and incompatible

materials.[7][8]

General knowledge of acyl

chlorides

Proper Disposal Protocol
The primary strategy for the disposal of 14(Z)-Tricosenoyl chloride is to convert it into a less

reactive and less hazardous compound through a controlled quenching process. This involves

reacting the acyl chloride with a suitable nucleophile.

Experimental Protocol: Quenching of 14(Z)-Tricosenoyl Chloride

This procedure details the safe conversion of 14(Z)-Tricosenoyl chloride into the

corresponding carboxylic acid (14(Z)-Tricosenoic acid) by hydrolysis.

Materials:

14(Z)-Tricosenoyl chloride waste

A suitable reaction vessel (e.g., a three-necked round-bottom flask) equipped with a

magnetic stirrer, a dropping funnel, and a gas outlet connected to a scrubber (containing a

dilute sodium bicarbonate solution).
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An ice bath.

A suitable solvent (e.g., tetrahydrofuran or diethyl ether).

Water.

Sodium bicarbonate solution (5-10%).

Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, safety

goggles, and a lab coat. All operations must be performed in a certified chemical fume hood.

[6]

Procedure:

Setup: Place the reaction vessel in an ice bath on a magnetic stirrer within a chemical fume

hood.

Dilution: Dilute the 14(Z)-Tricosenoyl chloride waste with an inert solvent (e.g.,

tetrahydrofuran) in the reaction vessel. This helps to control the reaction rate and dissipate

heat.

Controlled Addition: Slowly add water dropwise from the dropping funnel to the stirred

solution of the acyl chloride.[6] The reaction is exothermic, and the slow addition is crucial to

prevent a runaway reaction.[6]

Neutralization: As the reaction proceeds, hydrogen chloride (HCl) gas will be evolved. This

gas should be directed to a scrubber containing a sodium bicarbonate solution to neutralize

it.

Completion and Verification: After the addition of water is complete, allow the mixture to stir

for an additional 30-60 minutes to ensure the reaction has gone to completion. The absence

of fuming when exposed to ambient air can be a qualitative indicator of reaction completion.

Workup: Once the reaction is complete, the resulting mixture containing 14(Z)-Tricosenoic

acid can be neutralized with a dilute sodium bicarbonate solution.
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Final Disposal: The final neutralized aqueous solution can typically be disposed of down the

drain with copious amounts of water, in accordance with local regulations. Always consult

your institution's environmental health and safety (EHS) office for specific disposal

guidelines.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the safe

disposal of 14(Z)-Tricosenoyl chloride.
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Disposal Workflow for 14(Z)-Tricosenoyl Chloride
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Caption: A flowchart illustrating the key steps for the safe disposal of 14(Z)-Tricosenoyl
chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Tricosenoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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